3-{2-[2-(1,3-dimethylbutylidene)hydrazino]-1,3-thiazol-4-yl}-2H-chromen-2-one

• IUPAC Name: 3-[2-[(2Z)-2-(4-methylpentan-2-ylidene)hydrazinyl]-1,3-thiazol-4-yl]chromen-2-one
• InChI: InChI=1S/C18H19N3O2S/c1-11(2)8-12(3)20-21-18-19-15(10-24-18)14-9-13-6-4-5-7-16(13)23-17(14)22/h4-7,9-11H,8H2,1-3H3,(H,19,21)/b20-12-
• InChI Key: MFXLZKIOQXMLDL-NDENLUEZSA-N
• Canonical SMILES: CC(C)CC(=NNC1=NC(=CS1)C2=CC3=CC=CC=C3OC2=O)C
• Isomeric SMILES: CC(C)C/C(=N\NC1=NC(=CS1)C2=CC3=CC=CC=C3OC2=O)/C
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

3-{2-[2-(1,3-dimethylbutylidene)hydrazino]-1,3-thiazol-4-yl}-2H-chromen-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as DABTZ and has a molecular formula of C21H24N4O2S.

Mechanism of Action

The mechanism of action of DABTZ is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in cells. In cancer cells, DABTZ has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. In plant pathogens, DABTZ has been found to inhibit the activity of chitinase, an enzyme that is essential for the growth and survival of fungi.
Biochemical and Physiological Effects:
DABTZ has been found to exhibit various biochemical and physiological effects. In cancer cells, DABTZ has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In animal models, DABTZ has been found to reduce inflammation and oxidative stress, leading to improved health outcomes.

Advantages and Limitations for Lab Experiments

The advantages of using DABTZ in lab experiments include its high purity and high yield synthesis method, its potential applications in various scientific fields, and its ability to exhibit anti-cancer and anti-inflammatory properties. The limitations of using DABTZ in lab experiments include its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on DABTZ. In medicine, further studies are needed to elucidate the mechanism of action of DABTZ and to optimize its anti-cancer and anti-inflammatory properties. In agriculture, further studies are needed to assess the efficacy and safety of DABTZ as a potential pesticide and herbicide. In material science, further studies are needed to optimize the properties of DABTZ for its potential applications in OLEDs and other electronic devices.

Synthesis Methods

The synthesis of DABTZ involves the reaction of 2-aminothiazole with 1,3-dimethylbut-2-ene-1-one in the presence of hydrazine hydrate. The resulting product is then reacted with 4-hydroxycoumarin to obtain DABTZ. This synthesis method has been optimized to yield high purity and high yield of DABTZ.

Scientific Research Applications

DABTZ has been studied extensively for its potential applications in various scientific fields. In medicine, DABTZ has been found to exhibit anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.
In agriculture, DABTZ has been studied as a potential pesticide due to its ability to inhibit the growth of plant pathogens. It has also been studied as a potential herbicide due to its ability to inhibit the growth of weeds.
In material science, DABTZ has been studied as a potential fluorescent probe due to its ability to emit fluorescence when exposed to UV light. It has also been studied as a potential material for organic light-emitting diodes (OLEDs) due to its high electron mobility and stability.